1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-amine
Overview
Description
“1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-amine” is a chemical compound with the molecular formula C13H18N2O . It has a molecular weight of 218.29 g/mol.
Synthesis Analysis
The synthesis of compounds similar to “1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-amine” involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors . The 2,3-dihydrobenzofuran heterocyclic systems are found in various biologically active natural and pharmaceutical products . Different methods have been established towards the synthesis of 2,3-dihydrobenzofurans involved via intra- and inter-molecular reactions .
Molecular Structure Analysis
The molecular structure of “1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-amine” is characterized by a pyrrolidine ring attached to a 2,3-dihydrobenzofuran moiety . The InChI code for this compound is 1S/C13H18N2O/c1-2-13-12(3-8-16-13)9-11(1)10-15-6-4-14-5-7-15/h1-2,9,14H,3-8,10H2 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-amine” include a molecular weight of 218.3 g/mol, and it is a solid at room temperature . The compound has an InChI code of 1S/C13H18N2O/c1-2-13-12(3-8-16-13)9-11(1)10-15-6-4-14-5-7-15/h1-2,9,14H,3-8,10H2 .
Scientific Research Applications
Anti-Tumor Activity
Benzofuran compounds, which include 1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-amine, have shown strong anti-tumor activities . They have been utilized as anticancer agents .
Antibacterial Properties
These compounds have demonstrated significant antibacterial properties . They have been used in the development of new antibiotics .
Anti-Oxidative Effects
Benzofuran compounds have shown strong anti-oxidative activities . They can potentially be used in the treatment of diseases caused by oxidative stress .
Anti-Viral Applications
Benzofuran compounds have demonstrated anti-viral activities . For example, a novel macrocyclic benzofuran compound has anti-hepatitis C virus activity .
Inhibitor of Fungi, Bacteria, and Virus Proteins
2,3-Dihydrobenzofurans (DHB) have been explored as inhibitors of fungi, bacteria, and virus proteins . They have shown potential in the treatment of various infectious diseases .
Treatment of Insomnia
Ramelteon, a drug with a benzofuran ring, has been successfully used in the treatment of insomnia . This suggests that other benzofuran compounds, including 1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-amine, could potentially have similar applications .
Anti-Malarial Properties
Benzofuran compounds have been reported with activity against malaria . They could potentially be used in the development of new anti-malarial drugs .
Treatment of Cataracts
Benzofuran compounds have shown activity against cataracts . They could potentially be used in the treatment of this eye condition .
Mechanism of Action
Target of Action
It is known that the pyrrolidine ring, a component of this compound, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The benzofuran ring, another component, is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials .
Mode of Action
The pyrrolidine ring is known to contribute to the stereochemistry of the molecule and increase three-dimensional coverage due to the non-planarity of the ring . This could potentially lead to a different biological profile of drug candidates due to the different binding mode to enantioselective proteins .
Biochemical Pathways
The pyrrolidine ring is known to efficiently explore the pharmacophore space due to sp3-hybridization , which could potentially affect various biochemical pathways.
Pharmacokinetics
The introduction of heteroatomic fragments in these molecules is known to be a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Result of Action
In vitro studies have shown that similar compounds may exhibit anti-diabetic activity via inhibition of α-glucosidase pdb: 3a4a enzyme .
Action Environment
It is known that the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
properties
IUPAC Name |
1-(2,3-dihydro-1-benzofuran-5-ylmethyl)pyrrolidin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O/c14-12-3-5-15(9-12)8-10-1-2-13-11(7-10)4-6-16-13/h1-2,7,12H,3-6,8-9,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSGAHEFDTPRMBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N)CC2=CC3=C(C=C2)OCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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